Cas no 116834-09-4 (1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 116834-09-4
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• MDL: MFCD01693538
• CID: 174530
• PubChem ID: 3087985
• Update Time: 2025-05-19

1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-(4-chlorophenyl)-5-(1H-pyrrol-1-yl)-
• 1-(4-chlorophenyl)-5-pyrrol-1-ylpyrazole-4-carboxylic acid
• 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
• 116834-09-4
• 1-(4-Chloro-phenyl)-5-pyrrol-1-yl-1H-pyrazole -4-carboxylic acid
• DTXSID30151534
• CS-0270802
• NS-04788
• BB 0248281
• MFCD01693538
• EN300-303149
• AKOS005668709
• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-(1H-pyrrol-1-yl)-

• MDL： MFCD01693538
• Inchi： 1S/C14H10ClN3O2/c15-10-3-5-11(6-4-10)18-13(17-7-1-2-8-17)12(9-16-18)14(19)20/h1-9H,(H,19,20)
• InChI Key： HWWYVSVKEVBRET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 287.0463
• Monoisotopic Mass: 287.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 489.2°Cat760mmHg
• Flash Point: 249.7°C
• Refractive Index: 1.681
• PSA: 60.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 116834-09-4)

1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 116834-09-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both chlorophenyl and pyrrol-1-yl substituents in its molecular structure contributes to its unique pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery.

The structural features of 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid make it an intriguing molecule for studying its interaction with biological targets. The chlorophenyl group introduces a hydrophobic pocket, while the pyrrol-1-yl moiety provides a hydrogen bond donor site, which can be crucial for binding to specific protein receptors. Such structural attributes have prompted researchers to explore its potential as an intermediate in the synthesis of novel bioactive molecules.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting various disease-related pathways. Pyrazole derivatives, in particular, have shown promise in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The compound CAS No. 116834-09-4 is no exception, as preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and transcription factors. These findings align with the broader trend in medicinal chemistry toward designing molecules with multiple binding sites to enhance drug efficacy and reduce side effects.

One of the most compelling aspects of 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid is its versatility as a building block for more complex drug candidates. Researchers have utilized similar scaffolds to develop molecules with antiviral, anticancer, and anti-inflammatory properties. The carboxylic acid group at the 4-position of the pyrazole ring provides a reactive site for further functionalization, allowing chemists to tailor the compound’s properties to specific biological targets. This adaptability has made it a focal point in synthetic chemistry efforts aimed at generating novel therapeutics.

The pharmacological potential of CAS No. 116834-09-4 has also been explored in the context of preclinical models. While comprehensive clinical data is still limited, in vitro studies have demonstrated promising interactions with enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are implicated in various pathological processes, including autoimmune diseases and cancer progression. By modulating their activity, compounds like 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid could offer therapeutic benefits by disrupting aberrant signaling pathways.

Advances in computational chemistry have further enhanced the understanding of how CAS No. 116834-09-4 interacts with biological systems. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in receptor interactions. These virtual screening approaches have accelerated the process of identifying lead compounds for experimental validation, reducing the time and resources required for drug development. The integration of computational methods with traditional experimental techniques has become indispensable in modern medicinal chemistry.

The synthesis of 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations have been optimized to achieve high yields and purity levels. These advancements underscore the growing capability of synthetic chemists to tackle increasingly complex molecular architectures.

In conclusion, CAS No. 116834-09-4 represents a promising entity in the realm of pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration as a lead compound or intermediate in drug development programs. As our understanding of disease mechanisms continues to evolve, compounds like 1-(4-Chlorophenyl)-5-(1H-pyrrol-1-yll)-lH-pyrazole-l-carboxylic acid will play an increasingly important role in shaping future therapeutic strategies.